3-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazine

• IUPAC Name: [4-(6-pyridin-4-ylpyridazin-3-yl)piperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C21H18F3N5O/c22-21(23,24)17-3-1-2-16(14-17)20(30)29-12-10-28(11-13-29)19-5-4-18(26-27-19)15-6-8-25-9-7-15/h1-9,14H,10-13H2
• InChI Key: PULYVNWDEWXZSP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=NC=C3)C(=O)C4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C21H18F3N5O
• Molecular Weight: 413.4 g/mol

Description

The compound “3-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazine” is a complex organic molecule that contains several functional groups, including a pyridazine ring, a pyridine ring, a trifluoromethyl group, and a piperazine ring. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings (pyridine and pyridazine) would contribute to the compound’s stability and could influence its reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the pyridine and pyridazine rings might undergo electrophilic substitution reactions. The trifluoromethyl group is generally considered to be inert, but under certain conditions, it might participate in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of aromatic rings and a trifluoromethyl group could affect its polarity, solubility, and stability.

Scientific Research Applications

Cancer Therapy and Tyrosine Kinase Inhibition

3-(pyridin-4-yl)-6-{4-[3-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazine: has been investigated for its potential as a tyrosine kinase inhibitor. Tyrosine kinases play a crucial role in cell signaling pathways, and their dysregulation is associated with cancer. By inhibiting these kinases, this compound may interfere with tumor growth and metastasis. .

PqsR (MvfR) Ligand

The crystal structure of PqsR (MvfR) ligand-binding domain in complex with 3-PYRIDIN-4-YL-2,4-DIHYDRO-INDENO [1,2-.C.]PYRAZOLE has been characterized. .

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit the activity of tyrosine kinases . Tyrosine kinases play a crucial role in the modulation of growth factor signals, which regulate cell proliferation and differentiation.

Mode of Action

It’s known that similar compounds bind to their targets through numerous hydrogen bonds, hydrophobic c–h…π and π…π interactions . These interactions can lead to the inhibition of the target protein’s activity, thereby affecting the cellular processes controlled by these proteins.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the conditions under which it’s handled. Without specific data, it’s difficult to provide detailed safety information.

Future Directions

The study and application of this compound could be a potential area of research, given its complex structure and the presence of several functional groups. It could be of interest in fields like medicinal chemistry, materials science, or synthetic chemistry.